Cas no 1261669-77-5 (2-(2-chloro-6-hydroxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(2-chloro-6-hydroxyphenyl)-2-hydroxyacetic acid
• CAS No: 1261669-77-5
• MF: C₈H₇ClO₄
• MW: 202.59178185463
• MDL: MFCD18393201
• CID: 4962337
• PubChem ID: 119017321
• Update Time: 2025-10-19

2-(2-chloro-6-hydroxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-hydroxymandelic acid
• 2-(2-chloro-6-hydroxyphenyl)-2-hydroxyacetic acid

• MDL： MFCD18393201
• Inchi： 1S/C8H7ClO4/c9-4-2-1-3-5(10)6(4)7(11)8(12)13/h1-3,7,10-11H,(H,12,13)
• InChI Key： JZOMBVUZOKQDJL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C(=O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8

Additional information on 2-(2-chloro-6-hydroxyphenyl)-2-hydroxyacetic acid

Recent Advances in the Study of 2-(2-chloro-6-hydroxyphenyl)-2-hydroxyacetic acid (CAS: 1261669-77-5)

2-(2-chloro-6-hydroxyphenyl)-2-hydroxyacetic acid (CAS: 1261669-77-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a promising candidate for further development.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a potential inhibitor of key enzymatic pathways involved in inflammatory responses. The study utilized advanced computational modeling and in vitro assays to demonstrate the compound's high affinity for specific protein targets, suggesting its utility in treating chronic inflammatory diseases. The results indicated a significant reduction in pro-inflammatory cytokines, highlighting its therapeutic potential.

Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the synthetic optimization of 2-(2-chloro-6-hydroxyphenyl)-2-hydroxyacetic acid. The research team developed a novel, high-yield synthesis route that improves scalability and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating further preclinical and clinical studies, ensuring a reliable supply of the compound for future research.

Furthermore, a collaborative study between academic and industrial researchers highlighted the compound's potential in oncology. Preliminary findings presented at the American Chemical Society's annual meeting revealed that 2-(2-chloro-6-hydroxyphenyl)-2-hydroxyacetic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study proposed a mechanism involving the disruption of mitochondrial function, paving the way for targeted cancer therapies.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and safety profile. Ongoing research aims to address these gaps through comprehensive in vivo studies and toxicological assessments. The integration of multi-omics approaches is expected to provide deeper insights into its mode of action and potential side effects.

In conclusion, 2-(2-chloro-6-hydroxyphenyl)-2-hydroxyacetic acid (CAS: 1261669-77-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse applications, from anti-inflammatory agents to potential anticancer drugs, underscore the need for continued investigation. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ultimately benefiting patient care.